N~1~-(4-Bromo-2-fluorophenyl)glycinamide hydrochloride

• IUPAC Name: 2-amino-N-(4-bromo-2-fluorophenyl)acetamide;hydrochloride
• InChI: InChI=1S/C8H8BrFN2O.ClH/c9-5-1-2-7(6(10)3-5)12-8(13)4-11;/h1-3H,4,11H2,(H,12,13);1H
• InChI Key: XOCYKITZFXRANF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)F)NC(=O)CN.Cl
• Molecular Formula: C8H9BrClFN2O
• Molecular Weight: 283.52 g/mol
• CAS No.: 1147207-13-3

Description

N1-(4-Bromo-2-fluorophenyl)glycinamide hydrochloride, also known as BFBG, is a chemical compound with the CAS Number: 1147207-13-3. It has a molecular weight of 283.53. The IUPAC name for this compound is 2-amino-N-(4-bromo-2-fluorophenyl)acetamide hydrochloride.

Molecular Structure Analysis

The InChI code for N1-(4-Bromo-2-fluorophenyl)glycinamide hydrochloride is 1S/C8H8BrFN2O.ClH/c9-5-1-2-7(6(10)3-5)12-8(13)4-11;/h1-3H,4,11H2,(H,12,13);1H. This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

N1-(4-Bromo-2-fluorophenyl)glycinamide hydrochloride is a solid at room temperature.

Scientific Research Applications

Synthesis and Chemical Applications
N1-(4-Bromo-2-fluorophenyl)glycinamide hydrochloride has been utilized as an intermediate in the synthesis of various chemical compounds. For instance, it serves as a transient directing group for C(sp3)−H arylation, facilitating the synthesis of practical 2-benzylbenzaldehydes with various functional groups. This approach, exemplified by Fei Wen and Zheng Li (2020), showcases its utility in organic synthesis, enabling efficient production of compounds in satisfactory yield, even on a gram scale (Fei Wen & Zheng Li, 2020). Additionally, its role in facilitating the synthesis of complex molecules and intermediates highlights its significance in medicinal chemistry and drug development.

Role in Imaging and Diagnostics
The compound's derivatives, such as 1-bromo-4-[18F]fluorobenzene, are crucial for 18F-arylation reactions, contributing to the development of radiopharmaceuticals for positron emission tomography (PET) imaging. Research by J. Ermert et al. (2004) explored various methods for preparing no-carrier-added (n.c.a.) 1-bromo-4-[18F]fluorobenzene, demonstrating its importance in creating PET tracers for studying biological processes in vivo (J. Ermert et al., 2004).

Pharmacological Research
Though direct studies on N1-(4-Bromo-2-fluorophenyl)glycinamide hydrochloride in pharmacology are limited, related compounds have been investigated for various biological activities. For instance, derivatives of glycinamide hydrochloride have been examined for their potential in treating conditions such as neuropathic pain and osteoporosis, demonstrating the broader relevance of this chemical class in therapeutic research. Studies like those conducted by G. Villetti et al. (2003) on N-(2-Indanyl)-glycinamide hydrochloride and its antinociceptive activity in models of pain provide insight into the potential medicinal applications of related compounds (G. Villetti et al., 2003).

Depigmentation and Cosmetic Applications
In a novel application, glycinamide hydrochloride has been investigated for its skin depigmentation efficacy. A study by Y. Boo et al. (2020) on glycinamide hydrochloride's effect on human skin demonstrated significant depigmentation, suggesting potential cosmetic applications for this compound and its derivatives in treating hyperpigmentation disorders (Y. Boo et al., 2020).

Safety and Hazards

For safety and hazards information, it’s best to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.